N-(benzo[d][1,3]dioxol-5-yl)-3-(2-methoxybenzamido)benzofuran-2-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-[(2-methoxybenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H18N2O6/c1-29-17-8-4-3-7-16(17)23(27)26-21-15-6-2-5-9-18(15)32-22(21)24(28)25-14-10-11-19-20(12-14)31-13-30-19/h2-12H,13H2,1H3,(H,25,28)(H,26,27)
• InChI Key: HPBZUSJGMLGERU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C24H18N2O6
• Molecular Weight: 430.4 g/mol
• CAS No.: 888459-13-0

Description

N-(benzo[d][1,3]dioxol-5-yl)-3-(2-methoxybenzamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C24H18N2O6 and its molecular weight is 430.416. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Antipsychotic Agents

Research into benzamide derivatives has revealed their potential as antipsychotic agents. Studies have identified specific benzamides that display high potency and selective inhibition of dopaminergic responses, indicating their utility in investigating dopamine D-2 mediated responses. This research is crucial for developing new treatments for psychiatric disorders with fewer side effects (Högberg et al., 1990).

Synthetic Chemistry Advancements

In synthetic chemistry, the platinum-catalyzed intermolecular hydroamination of unactivated olefins with carboxamides represents a significant advancement. This method facilitates the synthesis of various primary, acyclic aryl, and alkyl carboxamides, contributing to the efficiency and versatility of organic synthesis processes (Wang and Widenhoefer, 2004).

Anti-inflammatory and Analgesic Agents

The synthesis of novel compounds derived from benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines has been explored for their anti-inflammatory and analgesic properties. These compounds have shown significant COX-2 inhibitory activity, offering promising leads for developing new anti-inflammatory and analgesic drugs (Abu‐Hashem et al., 2020).

Receptor Binding Studies for Diagnostics and Therapeutics

Benzamide analogues have been evaluated for their binding affinity to sigma-2 receptors, contributing to the development of novel sigma-2 receptor probes. Such research is instrumental in advancing diagnostic tools and therapeutic agents targeting specific receptor systems (Xu et al., 2005).

Antimicrobial and Antioxidant Activities

The investigation of compounds isolated from endophytic Streptomyces sp. has demonstrated antimicrobial and antioxidant activities, underscoring the potential of benzamide derivatives in developing new antimicrobial and antioxidant agents. This research opens pathways for discovering novel natural products with therapeutic applications (Yang et al., 2015).